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Compound of Interest

Compound Name: Benzamide, 4-bromo-3-ethyl-

Cat. No.: B15092796

For Immediate Release

This technical guide delves into the available scientific information surrounding the chemical
compound Benzamide, 4-bromo-3-ethyl-. Due to the limited direct research on this specific
molecule, this paper provides a comprehensive analysis based on its predicted synthetic
pathways, and the known properties and biological activities of structurally similar compounds.
This guide is intended for researchers, scientists, and professionals in the field of drug
development and medicinal chemistry.

Introduction and Background

Benzamide and its derivatives are a well-established class of compounds with a broad
spectrum of biological activities. They are integral scaffolds in the development of
pharmaceuticals, agrochemicals, and other specialty chemicals. The specific substitution
pattern of a halogen and an alkyl group on the benzamide ring, as seen in 4-bromo-3-
ethylbenzamide, can significantly influence its physicochemical properties and biological
interactions. While "Benzamide, 4-bromo-3-ethyl-" itself is not extensively documented in
public scientific literature, an examination of its close analogs provides valuable insights into its
potential discovery, synthesis, and applications.

Physicochemical Properties (Predicted and Analog-
Based)
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Quantitative data for 4-bromo-3-ethylbenzamide is not readily available. The following table
summarizes key physicochemical properties of its immediate precursor, 4-bromo-3-
ethylbenzoic acid, and a closely related analog, 4-bromo-3-methylbenzamide, to provide an
estimated profile.

Property 4-l?romo-3-ethylbenzoic 4-bromo-3- _

acid methylbenzamide
Molecular Formula CoHoBroOz[1] CsHsBrNO[2]
Molecular Weight 229.07 g/mol [1] 214.06 g/mol [3]
CAS Number 741698-92-0[1] 170229-98-8|2]
Appearance Not specified White crystals or powder[2]
Melting Point Not specified 212-216 °C[4]
Assay (Purity) Not specified >98.5% (GC)[2]

Proposed Synthesis and Experimental Protocols

The synthesis of 4-bromo-3-ethylbenzamide can be logically inferred from established
methodologies for similar compounds. A plausible two-step synthesis is outlined below, starting
from a commercially available precursor.

Logical Synthesis Pathway

The proposed synthesis involves the bromination of 3-ethylbenzoic acid to form the key
intermediate, 4-bromo-3-ethylbenzoic acid, followed by amidation to yield the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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